Cas no 2228829-96-5 (4-4-(methoxycarbonyl)-3-methylphenylbutanoic acid)

• Product Name: 4-4-(methoxycarbonyl)-3-methylphenylbutanoic acid
• CAS No: 2228829-96-5
• MF: C₁₃H₁₆O₄
• MW: 236.263744354248
• CID: 6129311
• PubChem ID: 165611326
• Update Time: 2025-06-15

4-4-(methoxycarbonyl)-3-methylphenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-(methoxycarbonyl)-3-methylphenylbutanoic acid
• 4-[4-(methoxycarbonyl)-3-methylphenyl]butanoic acid
• EN300-1739578
• 2228829-96-5

• Inchi： 1S/C13H16O4/c1-9-8-10(4-3-5-12(14)15)6-7-11(9)13(16)17-2/h6-8H,3-5H2,1-2H3,(H,14,15)
• InChI Key： ODMXGIVXMDOWBD-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1C)CCCC(=O)O)=O

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 63.6Ų

Additional information on 4-4-(methoxycarbonyl)-3-methylphenylbutanoic acid

Chemical Profile of 4-4-(methoxycarbonyl)-3-methylphenylbutanoic acid (CAS No. 2228829-96-5)

4-4-(methoxycarbonyl)-3-methylphenylbutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228829-96-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a complex aromatic and aliphatic structure, presents a unique set of chemical properties that make it valuable for various synthetic applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-4-(methoxycarbonyl)-3-methylphenylbutanoic acid consists of a phenyl ring substituted with a butanoic acid moiety at the 3-position and a methoxycarbonyl group at the 4-position. This arrangement imparts distinct reactivity and functionality, making it a versatile intermediate in organic synthesis. The presence of both electron-withdrawing and electron-donating groups on the aromatic ring enhances its utility in constructing more intricate molecular frameworks.

In recent years, there has been significant interest in developing advanced methodologies for constructing biaryl systems, which are prevalent in many biologically active molecules. The compound 4-4-(methoxycarbonyl)-3-methylphenylbutanoic acid serves as an excellent precursor for such transformations due to its compatibility with cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in forming carbon-carbon bonds that are essential for creating complex drug candidates.

One of the most compelling applications of 4-4-(methoxycarbonyl)-3-methylphenylbutanoic acid is in the synthesis of heterocyclic compounds, which are known for their broad spectrum of biological activities. Researchers have leveraged this compound to develop novel scaffolds that exhibit potential pharmacological properties. For instance, derivatives of this molecule have been explored as inhibitors of enzymes involved in inflammatory pathways, suggesting its utility in addressing chronic diseases such as arthritis and autoimmune disorders.

The methoxycarbonyl group in 4-4-(methoxycarbonyl)-3-methylphenylbutanoic acid not only enhances the compound's solubility in polar solvents but also provides a handle for further functionalization through reduction or hydrolysis reactions. This flexibility allows chemists to tailor the molecule's properties for specific applications, making it a valuable building block in medicinal chemistry.

Recent advancements in computational chemistry have further highlighted the importance of 4-4-(methoxycarbonyl)-3-methylphenylbutanoic acid as a key intermediate. Molecular modeling studies have demonstrated that this compound can serve as a scaffold for designing molecules with optimized binding affinities to target proteins. Such studies are crucial for accelerating the drug discovery process by predicting the efficacy and selectivity of potential therapeutic agents.

The synthesis of 4-4-(methoxycarbonyl)-3-methylphenylbutanoic acid itself is an intriguing challenge that has prompted innovation in synthetic methodologies. Researchers have developed efficient routes to this compound, often involving multi-step sequences that showcase modern techniques in organic synthesis. These synthetic strategies not only provide access to the desired molecule but also contribute to the broader toolkit available to chemists working in pharmaceutical research.

As interest in green chemistry grows, efforts have been made to optimize the synthesis of 4-4-(methoxycarbonyl)-3-methylphenylbutanoic acid using environmentally benign conditions. This includes employing catalytic systems that minimize waste and reduce energy consumption. Such approaches align with the broader goals of sustainable chemistry and ensure that the production of this valuable intermediate is both efficient and eco-friendly.

The versatility of 4-4-(methoxycarbonyl)-3-methylphenylbutanoic acid extends beyond its role as a synthetic intermediate. It has also been explored as a ligand in coordination chemistry, where its ability to bind transition metals opens up possibilities for catalytic applications. These findings underscore the compound's multifaceted utility and highlight its potential impact across multiple areas of chemical research.

In conclusion, 4-4-(methoxycarbonyl)-3-methylphenylbutanoic acid (CAS No. 2228829-96-5) is a remarkable chemical entity with significant implications for pharmaceutical chemistry and bioorganic synthesis. Its unique structural features make it an invaluable tool for constructing complex molecules, while its reactivity allows for diverse functionalization strategies. As research continues to uncover new applications for this compound, its importance in advancing chemical science is likely to grow even further.